Cas no 339097-73-3 (2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide)

2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide structure
339097-73-3 structure
Product Name:2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
CAS No:339097-73-3
MF:C16H13ClF3NOS
MW:359.793732404709
CID:5712841
PubChem ID:1486395
Update Time:2023-10-15

2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 339097-73-3
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-[(4-chlorophenyl)methylsulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-[(4-chlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 8H-358S
    • AKOS005103122
    • Acetamide, 2-[[(4-chlorophenyl)methyl]thio]-N-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C16H13ClF3NOS/c17-13-6-4-11(5-7-13)9-23-10-15(22)21-14-3-1-2-12(8-14)16(18,19)20/h1-8H,9-10H2,(H,21,22)
    • InChI Key: IIOJUVFVCQOIJY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Exact Mass: 359.0358474g/mol
  • Monoisotopic Mass: 359.0358474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.388±0.06 g/cm3(Predicted)
  • Boiling Point: 472.4±45.0 °C(Predicted)
  • pka: 13.14±0.70(Predicted)

2-{[(4-chlorophenyl)methyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide Related Literature

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